Cas no 2228264-73-9 (tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate
• CAS No: 2228264-73-9
• MF: C₁₇H₃₄N₂O₂
• MW: 298.464065074921
• CID: 6290651
• PubChem ID: 165828100
• Update Time: 2025-08-05

tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate
• tert-butyl 3-[4-methyl-4-(methylamino)pentyl]piperidine-1-carboxylate
• 2228264-73-9
• EN300-1895269

• Inchi： 1S/C17H34N2O2/c1-16(2,3)21-15(20)19-12-8-10-14(13-19)9-7-11-17(4,5)18-6/h14,18H,7-13H2,1-6H3
• InChI Key： QMYRTMHTMPVRNJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCCC(C)(C)NC)=O

Computed Properties

• Exact Mass: 298.262028332g/mol
• Monoisotopic Mass: 298.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate

tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate, identified by the CAS number 2228264-73-9, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of tertiary butyl esters, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their stability and reactivity. The structure of this molecule is characterized by a piperidine ring, a pentyl chain with methyl substitution, and a methylamino group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate in drug delivery systems. Its unique structure allows for the creation of bioisosteres, which are compounds that mimic the biological activity of existing drugs but with improved pharmacokinetic properties. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of bioactive molecules, particularly in the development of analgesics and anti-inflammatory agents. The methylamino group within its structure is particularly significant, as it can act as a hydrogen bond donor, enhancing its ability to interact with biological targets.

In addition to its pharmaceutical applications, tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate has shown promise in materials science. Its piperidine ring provides a rigid framework that can be utilized in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this compound's ability to form stable amide bonds, leading to the development of novel materials with enhanced mechanical and thermal properties. These materials are being explored for use in aerospace, automotive industries, and advanced electronics.

The synthesis of tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent functionalization of the pentyl chain with methyl groups. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring higher yields and better purity. These advancements have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate. Studies have shown that under aerobic conditions, this compound can be metabolized by microorganisms into less complex molecules, reducing its environmental footprint. This biodegradability makes it a more sustainable choice compared to traditional synthetic compounds that persist in the environment for longer periods.

In conclusion, tert-butyl 3-4-methyl-4-(methylamino)pentylpiperidine-1-carboxylate, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and environmental chemistry, making it a valuable compound for both academic exploration and industrial innovation. As research progresses, new insights into its potential uses will undoubtedly emerge, further solidifying its role in modern chemistry.